Cas no 76621-38-0 (2H-Cyclohepta[b]pyridin-2-one,1,5,6,7,8,9-hexahydro-4-methyl-)

• Product Name: 2H-Cyclohepta[b]pyridin-2-one,1,5,6,7,8,9-hexahydro-4-methyl-
• CAS No: 76621-38-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 578998
• PubChem ID: 289264
• Update Time: 2025-04-19

2H-Cyclohepta[b]pyridin-2-one,1,5,6,7,8,9-hexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclohepta[b]pyridin-2-one,1,5,6,7,8,9-hexahydro-4-methyl-
• 4-methyl-1,5,6,7,8,9-hexahydrocyclohepta[b]pyridin-2-one
• 4-methyl-1,5,6,7,8,9-hexahydro-2h-cyclohepta[b]pyridin-2-one
• AC1L6BAS
• AC1Q6BX0
• AG-J-17486
• AR-1G3273
• CTK5E3197
• NSC150958
• NSC-150958
• DTXSID80302433
• 76621-38-0

• Inchi： 1S/C11H15NO/c1-8-7-11(13)12-10-6-4-2-3-5-9(8)10/h7H,2-6H2,1H3,(H,12,13)
• InChI Key： KFTFIEWWBDUYDK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2=C(CCCCC2)N1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 1.95220